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Compound of Interest

Compound Name: Cerulignone

CAS No.: 493-74-3

Cat. No.: B1216784

Get Quote

This in-depth guide serves as a technical resource for researchers, scientists, and

professionals engaged in drug development, providing a thorough examination of cerulignone.

The document elucidates its chemical architecture, details established synthetic

methodologies, and discusses its physicochemical properties and potential applications.

The Chemical Architecture of Cerulignone
Cerulignone, systematically known as 3,3',5,5'-tetramethoxy-4,4'-diphenoquinone, is a

symmetrical molecule derived from the oxidative coupling of two 2,6-dimethoxyphenol units.[1]

[2] Its structure is characterized by a biphenyl core, where the two phenyl rings are linked and

subsequently oxidized to a quinone system.

Key Identifiers:

Synonyms: Coerulignone, Cedriret[1][2]

CAS Number: 493-74-3[3]
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Molecular Formula: C₁₆H₁₆O₆[3][4]

Molecular Weight: 304.30 g/mol [3]

The IUPAC name, 4-(3,5-dimethoxy-4-oxocyclohexa-2,5-dien-1-ylidene)-2,6-

dimethoxycyclohexa-2,5-dien-1-one, provides a precise description of its atomic connectivity.[5]

The presence of four methoxy (-OCH₃) groups at the 3, 3', 5, and 5' positions and two carbonyl

(C=O) groups within the rings defines its diphenoquinone nature. This extended conjugated

system is responsible for its characteristic dark blue color.[3] Cerulignone is an achiral

molecule, meaning it does not possess a non-superimposable mirror image.[4]

Caption: 2D Chemical Structure of Cerulignone.

Physicochemical Properties
The physical and chemical properties of cerulignone are critical for its handling, application,

and analysis.

Property Value Source(s)

Appearance Dark blue crystalline solid [3]

Melting Point 293 °C (decomposes) [2][6]

Boiling Point 629.9 °C at 760 mmHg [6]

Density 1.27 g/cm³ [6]

Solubility
Soluble in select organic

solvents
[3]

Synthesis of Cerulignone
The primary synthetic route to cerulignone is the oxidative coupling of 2,6-dimethoxyphenol.

This reaction exemplifies a classic phenolic coupling mechanism and can be facilitated by

various oxidizing agents.

General Reaction Scheme
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The synthesis involves the dimerization of two molecules of 2,6-dimethoxyphenol, leading to

the formation of the cerulignone structure.

2,6-Dimethoxyphenol (2 eq.)

Cerulignone

 Oxidative Coupling 

Oxidizing Agent
(e.g., FeCl₃, Laccase)

Click to download full resolution via product page

Caption: General synthesis scheme of cerulignone.

Experimental Protocol: Ferric Chloride-Mediated
Synthesis
This protocol outlines a standard laboratory procedure for synthesizing cerulignone using

ferric chloride (FeCl₃) as the oxidant.

Materials:

2,6-Dimethoxyphenol

Methanol

Ferric chloride (FeCl₃)

Distilled water

Standard laboratory glassware and equipment

Procedure:

Reactant Preparation: Dissolve 2,6-dimethoxyphenol in methanol in a suitable reaction flask

equipped with a magnetic stirrer.

Oxidant Preparation: Prepare an aqueous solution of ferric chloride.
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Reaction: Slowly add the ferric chloride solution to the stirred solution of 2,6-

dimethoxyphenol at ambient temperature. The formation of a dark blue precipitate indicates

the progress of the reaction.

Isolation: After the reaction is complete (typically 1-2 hours), collect the solid product by

vacuum filtration.

Washing: Wash the crude product with distilled water to remove inorganic salts, followed by

a rinse with cold methanol to remove unreacted starting material.

Drying: Dry the purified cerulignone under vacuum.

Self-Validation: The synthesis is initially validated by the appearance of the characteristic blue

product. Definitive confirmation is achieved through melting point analysis, which should align

with the literature value of approximately 293 °C (with decomposition).[2][6] Further structural

verification should be performed using spectroscopic methods.

Spectroscopic Characterization
The structural elucidation of cerulignone relies on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to the molecule's symmetry, the ¹H

and ¹³C NMR spectra are relatively simple, showing characteristic signals for the methoxy

and quinone ring protons and carbons.

Infrared (IR) Spectroscopy: The IR spectrum displays prominent absorption bands

corresponding to the C=O stretching of the quinone carbonyl groups and the C-O stretching

of the methoxy ether linkages.

Mass Spectrometry (MS): Mass spectral analysis confirms the molecular weight, with the

molecular ion peak observed at an m/z value corresponding to its molecular formula,

C₁₆H₁₆O₆.[3][4]

Potential Applications in Research and Drug
Development
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Cerulignone's distinct structure and reactivity make it a compound of interest for various

scientific disciplines.

Synthetic Intermediate: It serves as a valuable intermediate in the synthesis of more complex

organic molecules.[3]

Bioactivity Exploration: Quinone-containing compounds are known for their diverse biological

activities. The redox-active nature of the quinone moiety in cerulignone suggests potential

for applications in areas such as antimicrobial or anticancer research.

Colorant Industry: Its intense and stable blue color makes it a candidate for use as a dye or

pigment.[3]

Logical Workflow for Cerulignone Research and
Development
The following workflow provides a structured approach for the investigation and potential

development of cerulignone-based applications.
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Caption: A logical workflow for the synthesis, characterization, and application of cerulignone.

Conclusion
Cerulignone is a chemically significant molecule with a well-defined structure and accessible

synthetic pathway. While its direct applications are still under investigation, its potential as a

synthetic precursor and a scaffold for developing novel bioactive agents ensures its continued
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relevance in the scientific community. This guide has provided a comprehensive technical

overview to support and inspire further research into this intriguing compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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